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Compound of Interest

Compound Name: UCM 549

Cat. No.: B15619186 Get Quote

This technical support center provides essential information for researchers, scientists, and

drug development professionals working with Eganelisib (IPI-549). Below you will find

troubleshooting guides and FAQs to ensure proper handling, storage, and use of IPI-549 in

your experiments.

Stability and Storage Conditions
Proper storage of Eganelisib (IPI-549) is critical to maintain its potency and ensure the

reproducibility of experimental results.

Solid Form: For long-term storage, Eganelisib powder should be stored at -20°C, where it is

stable for up to three years.[1]

In Solution: Once dissolved, the stability of IPI-549 depends on the solvent and storage

temperature. It is highly recommended to aliquot stock solutions to avoid repeated freeze-thaw

cycles, which can lead to degradation of the compound.[1][2][3]

Solvent Storage Temperature Stability Period

DMSO -20°C Up to 1 month[2][4]

DMSO -80°C Up to 1 year[1][3]

Solubility Data
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The solubility of IPI-549 varies significantly across different solvents. It is practically insoluble in

aqueous solutions.[5]

Solvent Solubility

DMSO Up to 100 mg/mL[1][6]

Ethanol Approximately 7-8 mg/mL[2][6]

Water Insoluble[1][2]

Frequently Asked Questions (FAQs) &
Troubleshooting
This section addresses common issues that may arise during the handling and use of IPI-549.

Q1: My IPI-549 solution appears to have precipitated after storage. What should I do?

A1: Precipitation can occur if the solution is not stored properly or if it has been subjected to

multiple freeze-thaw cycles. To redissolve the compound, you can gently warm the vial and

sonicate the solution.[3] To prevent this, ensure you are using fresh, moisture-free DMSO for

preparing your stock solution and that it is stored in tightly sealed vials at the recommended

temperature.[1] For in vivo studies, it is best to prepare fresh suspensions daily and vortex

thoroughly before each use.[7]

Q2: I am observing inconsistent results in my cell-based assays. Could this be related to IPI-

549 stability?

A2: Yes, inconsistent results can be a sign of compound degradation. If you are using a stock

solution that is older than the recommended storage period (e.g., more than one month at

-20°C in DMSO), it is advisable to prepare a fresh stock solution.[2][4] Also, ensure that the

final concentration of DMSO in your cell culture medium is consistent across all experiments

and does not exceed a level that is toxic to your cells (typically <0.5%).[1]

Q3: What is the best way to prepare IPI-549 for in vivo animal studies?
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A3: Due to its low aqueous solubility, IPI-549 is typically administered as a suspension for oral

gavage. A common vehicle for this is 0.5% sodium carboxymethyl cellulose (CMC-Na). To

prepare the suspension, create a paste of the IPI-549 powder with a small amount of the

vehicle before gradually adding the rest of the vehicle while stirring. Sonication for 15-30

minutes can help create a fine, uniform dispersion. It is crucial to prepare this suspension fresh

daily and vortex it vigorously before each administration to ensure homogenous dosing.[7]

Q4: Can I store my working solutions in aqueous buffers?

A4: No, IPI-549 is insoluble in water and aqueous buffers.[1][2] Diluting a DMSO stock solution

directly into an aqueous buffer for storage will likely result in precipitation of the compound.

Working solutions for in vitro assays should be prepared fresh by diluting the DMSO stock

solution into the cell culture medium immediately before use.

Experimental Protocols
Protocol 1: Preparation of IPI-549 Stock Solution

Allow the vial of solid IPI-549 to equilibrate to room temperature before opening.

Add the appropriate volume of fresh, anhydrous DMSO to the vial to achieve the desired

concentration (e.g., for a 10 mM stock solution, add 1.89 mL of DMSO to 10 mg of IPI-549).

Vortex the solution until the compound is completely dissolved. Gentle warming and

sonication can be used to aid dissolution if necessary.[3]

Aliquot the stock solution into smaller, single-use volumes in tightly sealed vials.

Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term

storage (up to 1 year).[1][3]
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General Workflow for IPI-549 In Vitro Experiment
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Caption: Workflow for preparing and using IPI-549 in cell-based assays.
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IPI-549 Target: PI3Kγ Signaling Pathway
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Caption: IPI-549 selectively inhibits PI3Kγ, a key enzyme in the PI3K/AKT/mTOR pathway.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15619186?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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